![molecular formula C8H7F3N2 B6162062 5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine CAS No. 2091118-71-5](/img/no-structure.png)
5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine
Description
“5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine” is a type of organic compound that contains a trifluoromethyl group (-CF3) and a pyridine ring . It’s an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One well-known approach is simultaneous vapor–phase chlorination/fluorination at a high temperature (>300°C) with transition metal-based catalysts such as iron fluoride . This reaction has the advantage that 2-chloro-5-(trifluoromethyl)pyridine, a key intermediate for the synthesis of fluazifop, can be obtained in good yield via a simple one-step reaction .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and varied. The biological activities of trifluoromethylpyridine (TFMP) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are unique due to the presence of a fluorine atom and a pyridine in their structure . The compound has a molecular weight of 230.15 .Safety and Hazards
The safety data sheet for a similar compound, 2,3-Dichloro-5-(trifluoromethyl)pyridine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified as having acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Future Directions
The development of organic compounds containing fluorine, such as “5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine”, is becoming an increasingly important research topic. As the number of applications for these compounds continues to grow, it is expected that many novel applications of TFMP will be discovered in the future .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine involves the construction of the pyrrolo[3,2-b]pyridine ring system followed by the introduction of the trifluoromethyl group at the 5-position of the ring.", "Starting Materials": [ "2-cyanopyridine", "ethyl acetoacetate", "methylamine", "trifluoromethyl iodide", "sodium hydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-cyanopyridine with ethyl acetoacetate in the presence of sodium hydride to form 2-ethyl-3-cyano-4-pyridone", "Step 2: Cyclization of 2-ethyl-3-cyano-4-pyridone with methylamine in the presence of acetic acid to form 5-methyl-1H-pyrrolo[3,2-b]pyridine", "Step 3: Bromination of 5-methyl-1H-pyrrolo[3,2-b]pyridine with bromine to form 5-bromo-1H-pyrrolo[3,2-b]pyridine", "Step 4: Reaction of 5-bromo-1H-pyrrolo[3,2-b]pyridine with trifluoromethyl iodide in the presence of a palladium catalyst to form 5-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-b]pyridine" ] } | |
| 2091118-71-5 | |
Molecular Formula |
C8H7F3N2 |
Molecular Weight |
188.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
